Cas no 52962-26-2 (2-(1-acetyl-2-oxopropyl)benzoicacid)

• Product Name: 2-(1-acetyl-2-oxopropyl)benzoicacid
• CAS No: 52962-26-2
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 937754
• PubChem ID: 2757376
• Update Time: 2025-06-09

2-(1-acetyl-2-oxopropyl)benzoicacid Chemical and Physical Properties

Names and Identifiers

• 2-(1-acetyl-2-oxopropyl)benzoicacid
• 3-(2-CARBOXYPHENYL)PENTANE-2,4-DIONE
• 2-(2,4-dioxopentan-3-yl)benzoicAcid
• AML0025
• DTXSID60373863
• 52962-26-2
• 3-(2-carboxyphenyl)pentane-2,4-dione, AldrichCPR
• 2-(2,4-dioxopentan-3-yl)benzoic Acid
• AKOS000266527
• MFCD03407480
• 2-(1-acetyl-2-oxo-propyl)-benzoic acid
• SCHEMBL2560008
• 2-(1-acetyl-2-oxopropyl)benzoic acid
• Benzoic acid, 2-(1-acetyl-2-oxopropyl)-
• ALBB-019919

• MDL： MFCD03407480
• Inchi： 1S/C12H12O4/c1-7(13)11(8(2)14)9-5-3-4-6-10(9)12(15)16/h3-6,11H,1-2H3,(H,15,16)
• InChI Key： CKPUMDIQROCRDB-UHFFFAOYSA-N
• SMILES： O=C(C)C(C(C)=O)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 220.074
• Monoisotopic Mass: 220.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.4A^2

Experimental Properties

• PSA: 71.44000
• LogP: 1.64640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(1-acetyl-2-oxopropyl)benzoicacid

Recent Advances in the Study of 2-(1-acetyl-2-oxopropyl)benzoic acid (CAS: 52962-26-2) in Chemical Biology and Pharmaceutical Research

2-(1-acetyl-2-oxopropyl)benzoic acid (CAS: 52962-26-2) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique benzoic acid derivative structure, has been the subject of numerous studies aimed at exploring its biological activities, pharmacological properties, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 2-(1-acetyl-2-oxopropyl)benzoic acid. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory effects on specific enzymatic pathways involved in inflammatory responses. The study utilized in vitro assays and molecular docking simulations to identify the binding affinity of 2-(1-acetyl-2-oxopropyl)benzoic acid with key inflammatory mediators, suggesting its potential as a lead compound for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, 2-(1-acetyl-2-oxopropyl)benzoic acid has also been investigated for its role in cancer therapy. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound induces apoptosis in certain cancer cell lines by modulating the expression of pro-apoptotic proteins. The researchers employed high-throughput screening techniques and flow cytometry to validate these findings, providing a robust foundation for further preclinical studies. These results underscore the compound's potential as a chemotherapeutic agent, particularly in cancers with resistance to conventional treatments.

The pharmacokinetic profile of 2-(1-acetyl-2-oxopropyl)benzoic acid has also been a focal point of recent research. A study published in European Journal of Pharmaceutical Sciences (2023) investigated the compound's absorption, distribution, metabolism, and excretion (ADME) properties using in vivo models. The findings revealed favorable bioavailability and a relatively long half-life, which are critical attributes for its development into a viable drug candidate. Moreover, the study highlighted the compound's low toxicity profile, further supporting its potential for clinical applications.

Despite these promising findings, challenges remain in the development of 2-(1-acetyl-2-oxopropyl)benzoic acid as a therapeutic agent. Current research is addressing issues related to its solubility and formulation stability, which are essential for ensuring consistent efficacy in clinical settings. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize the compound's physicochemical properties and enhance its therapeutic index.

In conclusion, 2-(1-acetyl-2-oxopropyl)benzoic acid (CAS: 52962-26-2) represents a promising candidate for various therapeutic applications, including anti-inflammatory and anticancer therapies. The latest research has provided valuable insights into its biological activities, pharmacokinetics, and potential clinical utility. Continued investigations and optimization efforts are expected to further advance its development and pave the way for its eventual translation into clinical practice.